Cas no 808745-01-9 (6-Bromo-1-[(2-chloro-4-pentoxyphenyl)methyl]-2,4-dimethylbenzimidazole)

• Product name: 6-Bromo-1-[(2-chloro-4-pentoxyphenyl)methyl]-2,4-dimethylbenzimidazole
• CAS No: 808745-01-9
• MF: C₂₁H₂₄BrClN₂O
• MW: 435.785063743591
• CID: 2108093

6-Bromo-1-[(2-chloro-4-pentoxyphenyl)methyl]-2,4-dimethylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-[2-chloro-4-(pentyloxy)benzyl]-2,4-dimethyl-1H-benzimidazole
• 6-Bromo-1-[(2-chloro-4-pentoxyphenyl)methyl]-2,4-dimethylbenzimidazole

• Inchi： 1S/C21H24BrClN2O/c1-4-5-6-9-26-18-8-7-16(19(23)12-18)13-25-15(3)24-21-14(2)10-17(22)11-20(21)25/h7-8,10-12H,4-6,9,13H2,1-3H3
• InChI Key： UJFDTVBBNNKSBS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)N(C(C)=N2)CC1C=CC(=CC=1Cl)OCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 440
• Topological Polar Surface Area: 27